N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(3-cyclopentyl-4-oxophthalazin-1-yl)methyl]-2-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C23H22N6O2/c30-22(21-15-25-29(27-21)17-10-2-1-3-11-17)24-14-20-18-12-6-7-13-19(18)23(31)28(26-20)16-8-4-5-9-16/h1-3,6-7,10-13,15-16H,4-5,8-9,14H2,(H,24,30)
• InChI Key: XBNMWCKKVITZNC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=O)C3=CC=CC=C3C(=N2)CNC(=O)C4=NN(N=C4)C5=CC=CC=C5
• Molecular Formula: C23H22N6O2
• Molecular Weight: 414.5 g/mol

Description

N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C23H22N6O2 and its molecular weight is 414.469. The purity is usually 95%.
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Scientific Research Applications

Potential Scientific Research Applications

• Chemical Synthesis and Medicinal Chemistry : Compounds with similar structures, such as oxazoles, triazoles, and carboxamides, are often studied in medicinal chemistry for their potential as pharmaceutical agents. These compounds can be synthesized through various chemical reactions and may have diverse biological activities.

• Biophysical Studies : Similar compounds, especially those containing triazole rings, have been studied for their interaction with biological molecules such as proteins. These interactions are essential for understanding the pharmacological properties of these compounds.

• Antimicrobial and Antitumor Activities : Some structurally related compounds have been investigated for their antimicrobial and antitumor activities. They may interact with specific cellular targets, offering potential therapeutic applications.

• Enzyme Inhibition Studies : Certain compounds with triazole and carboxamide groups have been studied for their ability to inhibit specific enzymes. This has implications in the development of new drugs for various diseases.

References

• The Journal of Organic Chemistry: Synthesis of oxazoles and related compounds with potential biological activities (Kumar et al., 2012).
• Journal of Medicinal Chemistry: Studies on compounds with imidazotetrazine structure for antitumor activities (Stevens et al., 1984).
• ACS Omega: Design and synthesis of triazole-coumarin compounds for biophysical studies (Paul et al., 2019).